2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile

• IUPAC Name: 2-(2-methylphenyl)-3-oxo-5-phenylpentanenitrile
• InChI: InChI=1S/C18H17NO/c1-14-7-5-6-10-16(14)17(13-19)18(20)12-11-15-8-3-2-4-9-15/h2-10,17H,11-12H2,1H3
• InChI Key: OMPAPUTUDHNMRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C#N)C(=O)CCC2=CC=CC=C2
• Molecular Formula: C18H17NO
• Molecular Weight: 263.3 g/mol

Description

2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile, also known as 2-Methyl-3-oxo-5-phenylpentanenitrile, is a chemical compound with a molecular formula of C12H11NO. It is a colorless solid that is insoluble in water and has a melting point of 85-87°C. It is an important intermediate in organic synthesis and has been used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and fragrances.

Scientific Research Applications

• Dielectric Properties and Glass Transition Temperatures : A study examined the dielectric properties of similar molecules, which are crucial for understanding the behavior of materials in electric fields and could be relevant for 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile. The research found that substances like 3-methyl-3-heptanol show well-defined secondary relaxation peaks in their dielectric loss factors below their glass transition temperatures (Johari & Goldstein, 1971).

• Chemical Reactions and Bond Cleavage : A study on 2-methyl-3-butenenitrile, which has structural similarities to the compound , explored its isomerization and bond cleavage reactions in the presence of nickel complexes. Such reactions are important in understanding the reactivity and potential applications of 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile (Acosta-Ramírez et al., 2008).

• Asymmetric Synthesis and Catalysis : Research into asymmetric synthesis of related compounds, such as 2-methyl-5-phenylpentanoic acid, offers insights into methods that could potentially be applied to 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile for the development of enantiomerically pure substances, which are crucial in pharmaceuticals and agrochemicals (Matteoli et al., 2011).

• Synthesis of Pyridines : A study on the Pd-catalyzed reactions of similar compounds, such as 5-oxohexanenitrile, demonstrates pathways to synthesize pyridines, which are valuable in the pharmaceutical industry. This research could guide the synthesis of complex molecules from 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile (Yao et al., 2020).

• Extraction and Separation Techniques : Research on 4-methylpentan-2-ol, a molecule related to 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile, investigates its use in the extraction and separation of iron(III) from solutions, suggesting potential applications in separation technologies (Gawali & Shinde, 1974).

• Spectroscopic Characterization : A study on pentedrone, which has a similar structure, focuses on spectroscopic characterization using mass spectrometry, NMR, and infrared spectroscopy. Such techniques could be essential for the characterization of 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile (Westphal et al., 2012).

• Synthesis of Unsymmetrical Bis-Aryl Compounds : Research on the synthesis of diversely functionalized unsymmetrical bis-aryl compounds, such as 1-(2-methoxy-4-nitrophenyl)-5-(4-methoxyphenyl)-2-methylpenta-1,4-dien-3-one, could be related to the synthesis and functionalization possibilities of 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile (Khalid et al., 2020).

• Thermal Rearrangements and Pyrolysis : A comprehensive theoretical investigation into the thermal rearrangements of compounds like 1-hexen-5-yne provides insights into the behavior of 2-(2-Methylphenyl)-3-oxo-5-phenylpentanenitrile under thermal conditions, which is crucial for its potential applications in materials science (Bozkaya & Özkan, 2012).